Cas no 76014-80-7 (4-Oxo-4-(3-pyridyl)butanal)

4-Oxo-4-(3-pyridyl)butanal is a versatile organic compound featuring a pyridine moiety and a reactive aldehyde group, making it a valuable intermediate in synthetic chemistry. Its structure enables participation in condensation, nucleophilic addition, and other key reactions, facilitating the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both carbonyl and pyridyl groups enhances its utility in forming complex molecular architectures. High purity and stability under controlled conditions ensure consistent performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to serve as a building block for targeted functionalization.
4-Oxo-4-(3-pyridyl)butanal structure
4-Oxo-4-(3-pyridyl)butanal structure
Product Name:4-Oxo-4-(3-pyridyl)butanal
CAS No:76014-80-7
MF:C9H9NO2
MW:163.173262357712
CID:564783
PubChem ID:115084
Update Time:2025-06-07

4-Oxo-4-(3-pyridyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinebutanal, g-oxo-
    • 4-Oxo-4-(3-pyridyl)butanal
    • 4-Oxo-4-(3-pyridyl)b
    • 4-Oxo-4-(3-pyridyl)-butanal
    • 4-OXO-4-(3-PYRIDYL)-BUTANAL,YELLOWISH BROWN OIL
    • 4-oxo-4-pyridin-3-ylbutanal
    • 3-succinoylsemialdehyde-pyridine
    • 4-oxo-4-pyridin-3-yl-butyraldehyde
    • AKOS006229133
    • gamma-Oxo-3-pyridinebutanal
    • 4-oxo-4-(pyridin-3-yl)butanal
    • BRN 0907964
    • g-oxo-3-Pyridinebutanal
    • 3-Pyridinebutanal, gamma-oxo-
    • Q27135486
    • C19567
    • 4-(3-pyridyl)-4-oxobutanal
    • NS00115040
    • FT-0673397
    • SCHEMBL2560518
    • 4-Oxo-1-(3-pyridyl)-1-butanone
    • CHEBI:66879
    • 3-succinylsemialdehyde-pyridine
    • 4-(3-pyridyl)-4-oxobutyraldehyde
    • 76014-80-7
    • DTXSID80226923
    • 4-Oxo-4-(3-pyridinebutanal)
    • 82739XE26C
    • UNII-82739XE26C
    • gamma-Oxo-3-pyridinebutanal; 4-Oxo-1-(3-pyridyl)-1-butanone;
    • DTXCID10149414
    • DB-295510
    • Inchi： 1S/C9H9NO2/c11-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5-7H,2,4H2
    • InChI Key： CFONOJVUTZAMCB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NC=CC=1)CCC=O

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 47A^2

Experimental Properties

  • Density: 1.2021 (rough estimate)
  • Boiling Point: 290.25°C (rough estimate)
  • Flash Point: 156.4°C
  • Refractive Index: 1.5460 (estimate)
  • PSA: 47.03000
  • LogP: 1.24340

4-Oxo-4-(3-pyridyl)butanal Security Information

  • Storage Condition：-20°C Freezer

4-Oxo-4-(3-pyridyl)butanal Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Oxo-4-(3-pyridyl)butanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O859250-1mg
4-Oxo-4-(3-pyridyl)butanal
 76014-80-7
1mg
 $ 167.00 2023-09-06
TRC
O859250-2.5mg
4-Oxo-4-(3-pyridyl)butanal
 76014-80-7
2.5mg
 $ 219.00 2023-09-06
TRC
O859250-5mg
4-Oxo-4-(3-pyridyl)butanal
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5mg
 $391.00 2023-05-17
TRC
O859250-10mg
4-Oxo-4-(3-pyridyl)butanal
 76014-80-7
10mg
 $ 758.00 2023-09-06
TRC
O859250-25mg
4-Oxo-4-(3-pyridyl)butanal
 76014-80-7
25mg
 $1654.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-210139-25 mg
4-Oxo-4-(3-pyridyl)-butanal,
 76014-80-7
25mg
 ￥17,223.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210139A-50 mg
4-Oxo-4-(3-pyridyl)-butanal,
 76014-80-7
50mg
 ￥33,845.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210139B-100 mg
4-Oxo-4-(3-pyridyl)-butanal,
 76014-80-7
100MG
 ￥60,168.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210139C-1 g
4-Oxo-4-(3-pyridyl)-butanal,
 76014-80-7
1g
 ￥180,504.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210139D-5 g
4-Oxo-4-(3-pyridyl)-butanal,
 76014-80-7
5g
 ￥297,080.00 2023-07-11

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